2-[4-(acetylamino)-1H-indol-1-yl]-N-(2-methoxyphenyl)acetamide

• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 2-(4-acetamidoindol-1-yl)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H19N3O3/c1-13(23)20-15-7-5-8-17-14(15)10-11-22(17)12-19(24)21-16-6-3-4-9-18(16)25-2/h3-11H,12H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key: NWGJBTKCIYLMSU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C2C=CN(C2=CC=C1)CC(=O)NC3=CC=CC=C3OC

Description

2-[4-(acetylamino)-1H-indol-1-yl]-N-(2-methoxyphenyl)acetamide is a synthetic organic compound that belongs to the class of indole derivatives Indole derivatives are known for their wide range of biological activities and are often used in medicinal chemistry for drug development

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(acetylamino)-1H-indol-1-yl]-N-(2-methoxyphenyl)acetamide typically involves multiple steps:

Formation of the Indole Core: The indole core can be synthesized through Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions.

Acetylation: The indole derivative is then acetylated using acetic anhydride in the presence of a base like pyridine to introduce the acetylamino group.

Amidation: The final step involves the reaction of the acetylated indole with 2-methoxyphenylacetic acid in the presence of a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine to form the desired compound.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors to enhance reaction efficiency and yield. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, would be crucial to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the indole core, using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction of the acetylamino group to an amine can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: The methoxy group on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF (dimethylformamide) for nucleophilic aromatic substitution.

Major Products Formed

Oxidation: Formation of indole-2-carboxylic acid derivatives.

Reduction: Formation of 2-[4-(amino)-1H-indol-1-yl]-N-(2-methoxyphenyl)acetamide.

Substitution: Formation of various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, 2-[4-(acetylamino)-1H-indol-1-yl]-N-(2-methoxyphenyl)acetamide is used as a building block for the synthesis of more complex molecules. Its indole core is a versatile scaffold for the development of new compounds with potential biological activities.

Biology

In biological research, this compound can be used to study the effects of indole derivatives on cellular processes. It may serve as a probe to investigate the role of indole-containing compounds in signal transduction pathways.

Medicine

In medicinal chemistry, this compound is of interest due to its potential pharmacological properties. Indole derivatives are known for their anti-inflammatory, anticancer, and antimicrobial activities. This compound could be explored for its therapeutic potential in these areas.

Industry

In the industrial sector, this compound could be used in the development of new materials or as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-[4-(acetylamino)-1H-indol-1-yl]-N-(2-methoxyphenyl)acetamide is likely related to its interaction with specific molecular targets. Indole derivatives often interact with enzymes, receptors, and other proteins, modulating their activity. The acetylamino group may enhance binding affinity to certain targets, while the methoxyphenyl group could influence the compound’s pharmacokinetic properties.

Comparison with Similar Compounds

Similar Compounds

2-[4-(amino)-1H-indol-1-yl]-N-(2-methoxyphenyl)acetamide: Similar structure but with an amino group instead of an acetylamino group.

2-[4-(acetylamino)-1H-indol-1-yl]-N-(2-hydroxyphenyl)acetamide: Similar structure but with a hydroxy group instead of a methoxy group.

Uniqueness

The uniqueness of 2-[4-(acetylamino)-1H-indol-1-yl]-N-(2-methoxyphenyl)acetamide lies in its specific combination of functional groups, which may confer distinct biological activities and chemical reactivity compared to other indole derivatives. The presence of both acetylamino and methoxyphenyl groups can influence its interaction with biological targets and its overall pharmacological profile.